Cas no 587886-27-9 (3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-)
587886-27-9 structure
Product Name:3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-
CAS No:587886-27-9
MF:C12H8F3NO2
MW:255.192633628845
CID:3301025
PubChem ID:11747190
Update Time:2025-04-21
3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-
- 587886-27-9
- 6-Methyl-2-(trifluoromethyl)-3-quinolinecarboxylic acid
- DTXSID501205767
-
- Inchi: 1S/C12H8F3NO2/c1-6-2-3-9-7(4-6)5-8(11(17)18)10(16-9)12(13,14)15/h2-5H,1H3,(H,17,18)
- InChI Key: IONBXOZCIHMWKL-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(C)=CC=2)C=C(C(O)=O)C=1C(F)(F)F
Computed Properties
- Exact Mass: 255.05071298Da
- Monoisotopic Mass: 255.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 50.2Ų
3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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